Cas no 2228714-22-3 (tert-butyl N-{4-(4-methoxypiperidin-4-yl)methyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(4-methoxypiperidin-4-yl)methyl-2-methylphenyl}carbamate
• CAS No: 2228714-22-3
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 5970128
• PubChem ID: 165623704
• Update Time: 2025-05-20

tert-butyl N-{4-(4-methoxypiperidin-4-yl)methyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(4-methoxypiperidin-4-yl)methyl-2-methylphenyl}carbamate
• tert-butyl N-{4-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenyl}carbamate
• EN300-1884811
• 2228714-22-3

• Inchi： 1S/C19H30N2O3/c1-14-12-15(13-19(23-5)8-10-20-11-9-19)6-7-16(14)21-17(22)24-18(2,3)4/h6-7,12,20H,8-11,13H2,1-5H3,(H,21,22)
• InChI Key： COMXBIGZMQWWOB-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC(=C(C)C=2)NC(=O)OC(C)(C)C)CCNCC1

Computed Properties

• Exact Mass: 334.22564282g/mol
• Monoisotopic Mass: 334.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{4-(4-methoxypiperidin-4-yl)methyl-2-methylphenyl}carbamate

Research Brief on tert-butyl N-{4-(4-methoxypiperidin-4-yl)methyl-2-methylphenyl}carbamate (CAS: 2228714-22-3)

The compound tert-butyl N-{4-(4-methoxypiperidin-4-yl)methyl-2-methylphenyl}carbamate (CAS: 2228714-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development, particularly in the context of central nervous system (CNS) disorders and oncology.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its pharmacological properties. Researchers have employed advanced techniques such as high-throughput screening and molecular docking to evaluate its binding affinity to specific biological targets. Preliminary results suggest that tert-butyl N-{4-(4-methoxypiperidin-4-yl)methyl-2-methylphenyl}carbamate exhibits promising activity as a modulator of certain neurotransmitter receptors, which could have implications for treating neurodegenerative diseases.

In addition to its potential CNS applications, this compound has also been explored in the context of cancer therapeutics. Studies have demonstrated its ability to inhibit key signaling pathways involved in tumor growth and metastasis. The methoxypiperidine moiety, in particular, has been identified as a critical pharmacophore contributing to its bioactivity. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic profile.

The synthesis of tert-butyl N-{4-(4-methoxypiperidin-4-yl)methyl-2-methylphenyl}carbamate involves multi-step organic reactions, with recent advancements focusing on improving yield and purity. Green chemistry approaches have been incorporated to minimize environmental impact, reflecting the growing emphasis on sustainable practices in pharmaceutical manufacturing. Analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in characterizing the compound and ensuring its structural integrity.

Despite the promising findings, challenges remain in the development of this compound as a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these research findings into clinical applications.

In conclusion, tert-butyl N-{4-(4-methoxypiperidin-4-yl)methyl-2-methylphenyl}carbamate represents a compelling area of research in chemical biology and drug discovery. Its dual potential in CNS disorders and oncology, coupled with ongoing synthetic and pharmacological optimizations, positions it as a molecule of significant interest for future therapeutic development. Continued research will be essential to fully realize its clinical potential and address existing challenges.